Cas no 76467-68-0 ([1,1'-Biphenyl]-4-ol,4'-amino-3,3'-dimethyl-)

[1,1'-Biphenyl]-4-ol,4'-amino-3,3'-dimethyl- structure
76467-68-0 structure
Product Name:[1,1'-Biphenyl]-4-ol,4'-amino-3,3'-dimethyl-
CAS No:76467-68-0
MF:C14H15NO
MW:213.275003671646
CID:565462
PubChem ID:135325
Update Time:2025-04-19

[1,1'-Biphenyl]-4-ol,4'-amino-3,3'-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-ol,4'-amino-3,3'-dimethyl-
    • 4-(4-amino-3-methylphenyl)-2-methylphenol
    • 4'-Amino-3,3'-dimethyl-4-biphenylol
    • (1,1'-Biphenyl)-4-ol, 4'-amino-3,3'-dimethyl-
    • 4'-Amino-3,3'-dimethyl-(1,1'-biphenyl)-4-ol
    • 4-Amino-3,3'-dimethyl-4'-hydroxy-biphenyl
    • 76467-68-0
    • DTXSID20227272
    • Inchi: 1S/C14H15NO/c1-9-7-11(3-5-13(9)15)12-4-6-14(16)10(2)8-12/h3-8,16H,15H2,1-2H3
    • InChI Key: SXLCCDYUCUKEHK-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1C)C1=CC=C(C(C)=C1)N

Computed Properties

  • Exact Mass: 213.115364102g/mol
  • Monoisotopic Mass: 213.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.2Ų
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